Cas no 125410-18-6 (rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione)

• Product Name: rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione
• CAS No: 125410-18-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 103553
• PubChem ID: 13879945
• Update Time: 2025-06-26

rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)-, trans- (9CI)
• (3R,6S)-3-METHYL-6-(2-METHYLPROPYL)PIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)-,trans-(9CI)
• rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione
• EN300-1663065
• 2,5-Piperazinedione, 3-methyl-6-(2-methylpropyl)-, trans- (9CI)
• 125410-18-6
• EN300-1666830

• Inchi： 1S/C9H16N2O2/c1-5(2)4-7-9(13)10-6(3)8(12)11-7/h5-7H,4H2,1-3H3,(H,10,13)(H,11,12)/t6-,7+/m1/s1
• InChI Key： DBJPZCJQDRPOME-RQJHMYQMSA-N
• SMILES： O=C1[C@H](CC(C)C)NC([C@@H](C)N1)=O

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.8

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione

Introduction to Rac-(3R,6S)-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione (CAS No. 125410-18-6)

Rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its CAS number 125410-18-6, has garnered attention due to its unique structural properties and potential therapeutic applications. The piperazine core, a six-membered aromatic heterocycle containing two nitrogen atoms, is a common motif in medicinal chemistry, often found in drugs targeting neurological and cardiovascular systems.

The stereochemistry of rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) is particularly noteworthy. The presence of the (3R,6S) configuration suggests a specific spatial arrangement of substituents that can influence the compound's biological activity. This stereochemical specificity is a critical factor in drug design, as it can significantly impact efficacy, selectivity, and pharmacokinetic profiles. The 3-methyl and 6-(2-methylpropyl) substituents contribute to the compound's complexity and may play roles in modulating its interactions with biological targets.

In recent years, there has been growing interest in developing novel piperazine derivatives for their potential as pharmacological agents. Rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) has been studied for its potential role in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Piperazine derivatives are known to interact with a wide range of neurotransmitter receptors and transporters, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia.

Recent research has highlighted the importance of understanding the molecular mechanisms by which piperazine-based compounds exert their effects. Studies have shown that the (3R,6S) configuration of rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) may enhance its binding affinity to certain receptors compared to other stereoisomers. This has led to investigations into optimizing the stereochemical profile for improved therapeutic outcomes. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting its potential for central nervous system (CNS) drug development.

The synthesis of rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been crucial in obtaining the desired stereoisomer. These synthetic advancements have not only facilitated the production of rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) but also provided insights into general strategies for constructing complex piperazine derivatives.

In vitro studies have demonstrated the potential pharmacological activity of rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione). Preliminary experiments suggest that it may exhibit properties such as receptor binding affinity and enzyme inhibition relevant to neurological disorders. Further research is ongoing to elucidate its exact mechanism of action and to identify potential side effects or adverse reactions. These studies are essential for understanding how the compound interacts with biological systems and for guiding future clinical development.

The development of new drugs is a lengthy and rigorous process that involves multiple stages of research and testing. Rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) represents an early but promising step in this journey. As more data becomes available from preclinical studies, it will be possible to assess its suitability for further development into a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in advancing such compounds from laboratory research to clinical application.

The impact of innovative compounds like rac-(3R,6S-3-methyl-6-(2-methylpropyl)piperazine-2,5-dione) extends beyond individual therapies; they contribute to the broader understanding of disease mechanisms and provide new tools for addressing unmet medical needs. The continued exploration of piperazine derivatives holds promise for discovering novel treatments that can improve patient outcomes across various therapeutic areas.